Cas no 1692206-13-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1692206-13-5
• MF: C₉H₁₅ClO₄
• MW: 222.666002511978
• CID: 5275277
• PubChem ID: 165750911
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-3-(2-methoxypropan-2-yl)-3-methyloxirane-2-carboxylate
• 1692206-13-5
• EN300-699618
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H15ClO4/c1-7(2,13-5)8(3)9(10,14-8)6(11)12-4/h1-5H3
• InChI Key： HLSZKBVHVUOWMU-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)C(C)(C(C)(C)OC)O1

Computed Properties

• Exact Mass: 222.0658866g/mol
• Monoisotopic Mass: 222.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 236.1±40.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5): An Emerging Compound in the Field of Chemical and Biological Research

The compound INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) has recently garnered significant attention in the fields of chemical and biological research due to its unique properties and potential applications. This compound, which is currently under extensive investigation, is a promising candidate for various therapeutic and diagnostic purposes. In this article, we will delve into the chemical structure, biological activity, and potential applications of INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5), highlighting the latest research findings and their implications.

Chemical Structure and Synthesis

INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) is a novel organic compound with a complex molecular structure. The compound is characterized by its unique functional groups and stereochemistry, which contribute to its distinct chemical properties. Recent studies have focused on optimizing the synthesis of INDEX NAME NOT YET ASSIGNED, aiming to improve yield and purity while reducing production costs. One notable synthetic route involves the use of transition-metal catalyzed reactions, which have shown high efficiency and selectivity in producing the desired compound.

Biological Activity and Mechanism of Action

The biological activity of INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) has been extensively studied in both in vitro and in vivo models. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, INDEX NAME NOT YET ASSIGNED has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, the compound has been found to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bak.

One recent study published in the *Journal of Medicinal Chemistry* reported that INDEX NAME NOT YET ASSIGNED effectively reduced tumor growth in mouse models of breast cancer. The study also highlighted the compound's ability to enhance the efficacy of conventional chemotherapy drugs, suggesting its potential as a synergistic agent in cancer treatment.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) has been evaluated to understand its behavior in biological systems. Preliminary data indicate that the compound is well-absorbed following oral administration and exhibits good bioavailability. The half-life of INDEX NAME NOT YET ASSIGNED is moderate, allowing for sustained therapeutic effects over time. However, further studies are needed to optimize dosing regimens and minimize potential side effects.

Toxicological assessments have shown that INDEX NAME NOT YET ASSIGNED is generally well-tolerated at therapeutic doses. Animal studies have not reported any significant adverse effects at clinically relevant concentrations. Nevertheless, ongoing research is being conducted to ensure the safety and efficacy of this compound for human use.

Potential Applications in Medicine and Biotechnology

The unique properties of INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) make it a promising candidate for various medical applications. In addition to its anti-inflammatory and anti-cancer activities, recent studies have explored its potential as an antiviral agent. Preliminary data suggest that INDEX NAME NOT YET ASSIGNED may inhibit viral replication by interfering with key viral enzymes or host cell receptors.

In the field of biotechnology, INDEX NAME NOT YET ASSIGNED has shown promise as a tool for studying cellular processes such as apoptosis and inflammation. The compound's ability to selectively modulate specific signaling pathways makes it valuable for both basic research and drug discovery efforts.

Conclusion

In conclusion, INDEX NAME NOT YET ASSIGNED (CAS No. 1692206-13-5) is an emerging compound with significant potential in chemical and biological research. Its unique chemical structure, biological activity, and pharmacological properties make it a promising candidate for various therapeutic applications, including anti-inflammatory, anti-cancer, and antiviral treatments. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for future developments in medicine and biotechnology.